2-ethyl-5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]carbonyl}pyrimidine

• IUPAC Name: (2-ethylpyrimidin-5-yl)-[3-(2-fluorophenyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H18FN3O/c1-2-16-19-9-13(10-20-16)17(22)21-8-7-12(11-21)14-5-3-4-6-15(14)18/h3-6,9-10,12H,2,7-8,11H2,1H3
• InChI Key: OZZAHJMPSCBTGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)N2CCC(C2)C3=CC=CC=C3F
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

2-ethyl-5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]carbonyl}pyrimidine is a useful research compound. Its molecular formula is C17H18FN3O and its molecular weight is 299.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 299.14339037 g/mol and the complexity rating of the compound is 384. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

2-Ethyl-5-{[3-(2-fluorophenyl)-1-pyrrolidinyl]carbonyl}pyrimidine and its derivatives are of significant interest in the field of organic chemistry due to their structural complexity and potential biological activities. One study focused on the synthesis and crystal structure analysis of a closely related compound, highlighting the detailed molecular geometry and interactions within the crystal lattice, which provides insights into its chemical reactivity and potential applications in medicinal chemistry (Mo, Wen-yan, He, Hong-wu, 2007).

Optical and Electronic Properties

Investigations into the electronic and optical properties of pyrimidine derivatives, including their nonlinear optical (NLO) characteristics, are crucial for their applications in optical materials and devices. A comprehensive study compared theoretical and experimental data on thiopyrimidine derivatives, revealing their potential in medicine and NLO fields, suggesting that similar structural analogs like this compound could exhibit notable NLO properties (A. Hussain et al., 2020).

Biological and Pharmacological Applications

The biological activities of pyrimidine derivatives are widely studied, with some compounds showing promise as anticoccidial agents. For example, the synthesis and evaluation of 2,3-diarylpyrrole inhibitors of parasite cGMP-dependent protein kinase revealed significant in vitro and in vivo activities, suggesting that structurally related compounds could also have medicinal applications (Tesfaye Biftu et al., 2005).